Cas no 1261806-55-6 (4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid)

• Product Name: 4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid
• CAS No: 1261806-55-6
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 4999227
• Update Time: 2025-08-03

4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid

• Inchi： 1S/C16H10F6O2/c17-15(18,19)10-5-6-11(9(7-10)8-14(23)24)12-3-1-2-4-13(12)16(20,21)22/h1-7H,8H2,(H,23,24)
• InChI Key： JYDCJVMKSGLNBE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C(F)(F)F)=CC=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3

Additional information on 4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid

4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261806-55-6): A Comprehensive Overview

4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261806-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated biphenyl derivative exhibits unique physicochemical properties due to the presence of trifluoromethyl groups, making it particularly valuable for various high-performance applications.

The molecular structure of 4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid features two strategically positioned CF3 groups that significantly influence its electronic characteristics and molecular interactions. This structural configuration contributes to enhanced metabolic stability and lipophilicity, properties that are highly sought after in modern drug discovery programs. Researchers frequently explore this compound as a potential building block for biologically active molecules, particularly in the development of anti-inflammatory agents and enzyme inhibitors.

Recent studies have highlighted the potential of 4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid derivatives in addressing current challenges in medicinal chemistry. The compound's ability to modulate protein-protein interactions has made it a subject of interest in targeted therapy development, especially in areas such as oncology and autoimmune diseases. Its structural features allow for precise modification of drug-like properties, answering the growing demand for selective pharmaceutical compounds with improved safety profiles.

In material science applications, 4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid serves as a valuable intermediate for creating advanced polymers with exceptional thermal and chemical resistance. The fluorinated aromatic system contributes to the development of high-performance materials used in extreme environments, meeting the increasing need for durable coatings and specialty plastics in aerospace and electronics industries.

The synthesis of CAS 1261806-55-6 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic cross-coupling methodologies, reflecting the current trend toward more sustainable and efficient chemical processes. These methods address the pharmaceutical industry's growing emphasis on green chemistry principles and reduced environmental impact.

Analytical characterization of 4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid utilizes advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, essential parameters for research and development applications. The availability of comprehensive analytical data for this substance facilitates its adoption in various scientific investigations.

Market trends indicate rising demand for fluorinated pharmaceutical intermediates like 4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid, driven by the expanding pipeline of fluorine-containing drugs. Industry reports suggest that approximately 30% of newly approved small molecule drugs contain fluorine atoms, underscoring the importance of such building blocks in modern medicinal chemistry.

Storage and handling of CAS 1261806-55-6 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this material in powder form, following general laboratory safety protocols.

The future outlook for 4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid appears promising, with ongoing research exploring its potential in novel therapeutic areas and advanced material applications. Its unique combination of structural features positions it as a versatile intermediate that can address multiple challenges in chemical research and development.

For researchers investigating fluorinated biphenyl compounds or developing trifluoromethyl-containing pharmaceuticals, 4,2'-Bis(trifluoromethyl)biphenyl-2-acetic acid offers valuable opportunities for molecular design and property optimization. Its commercial availability from specialty chemical suppliers facilitates access for academic and industrial research teams worldwide.